S-(4-{4-[(Diethylamino)methyl]phenyl}butyl) ethanethioate

• CAS No.: 578724-71-7
• Molecular Formula: C17H27NOS
• Molecular Weight: 293.5 g/mol
• IUPAC Name: S-[4-[4-(diethylaminomethyl)phenyl]butyl] ethanethioate
• InChI: InChI=1S/C17H27NOS/c1-4-18(5-2)14-17-11-9-16(10-12-17)8-6-7-13-20-15(3)19/h9-12H,4-8,13-14H2,1-3H3
• InChI Key: IKGZCFXJZJPLQI-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC1=CC=C(C=C1)CCCCSC(=O)C

Description

S-(4-{4-[(Diethylamino)methyl]phenyl}butyl) ethanethioate is a chemical compound with a complex structure that includes a diethylamino group, a phenyl ring, and an ethanethioate moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of S-(4-{4-[(Diethylamino)methyl]phenyl}butyl) ethanethioate typically involves multiple steps, starting with the preparation of the intermediate compounds. One common method involves the reaction of 4-(diethylamino)methylphenylbutyl bromide with ethanethiol in the presence of a base such as sodium hydroxide. The reaction is carried out under controlled temperature and pressure conditions to ensure high yield and purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods are designed to optimize reaction conditions, reduce production costs, and ensure consistent quality of the final product .

Chemical Reactions Analysis

Types of Reactions

S-(4-{4-[(Diethylamino)methyl]phenyl}butyl) ethanethioate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding thiol or amine derivatives.

Substitution: The ethanethioate group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to achieve the desired products .

Major Products Formed

The major products formed from these reactions include sulfoxides, sulfones, thiols, and various substituted derivatives. These products can have different chemical and physical properties, making them useful for various applications .

Scientific Research Applications

S-(4-{4-[(Diethylamino)methyl]phenyl}butyl) ethanethioate has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a therapeutic agent.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of S-(4-{4-[(Diethylamino)methyl]phenyl}butyl) ethanethioate involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to S-(4-{4-[(Diethylamino)methyl]phenyl}butyl) ethanethioate include:

• S-(4-{4-[(Methylamino)methyl]phenyl}butyl) ethanethioate
• S-(4-{4-[(Ethylamino)methyl]phenyl}butyl) ethanethioate
• S-(4-{4-[(Propylamino)methyl]phenyl}butyl) ethanethioate .

Uniqueness

The presence of the diethylamino group, in particular, can influence the compound’s reactivity and biological activity, making it a valuable compound for research and industrial purposes .